Cas no 3966-20-9 (Aceticacid, 2-(heptyloxy)-)

Aceticacid, 2-(heptyloxy)- structure
Aceticacid, 2-(heptyloxy)- structure
Product Name:Aceticacid, 2-(heptyloxy)-
CAS No:3966-20-9
MF:C9H18O3
MW:174.237423419952
CID:323083
PubChem ID:325390
Update Time:2025-04-19

Aceticacid, 2-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-heptoxyacetic acid
    • Aceticacid, 2-(heptyloxy)-
    • AC1L6W5D
    • CTK1C6544
    • heptyloxy-acetic acid
    • Heptyloxy-essigsaeure
    • n-Heptyloxyessigsaeure
    • NSC294112
    • O-Heptyl-glykolsaeure
    • O-n-Heptyl-glykolsaeure
    • NSC-294112
    • SCHEMBL8198788
    • 3966-20-9
    • DTXSID30315336
    • Inchi: 1S/C9H18O3/c1-2-3-4-5-6-7-12-8-9(10)11/h2-8H2,1H3,(H,10,11)
    • InChI Key: YMAXCKYGIGCLPM-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)CCCCCCC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.978
  • Boiling Point: 287.8°Cat760mmHg
  • Flash Point: 108°C
  • Refractive Index: 1.441
  • PSA: 46.53
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